Cas no 35575-96-3 (Azamethiphos)

• Product Name: Azamethiphos
• CAS No: 35575-96-3
• MF: C₉H₁₀ClN₂O₅PS
• MW: 324.677860736847
• MDL: MFCD00867611
• CID: 54450
• PubChem ID: 24868788
• Update Time: 2025-06-14

Azamethiphos Chemical and Physical Properties

Names and Identifiers

• Azamethiphos
• azametifos
• Ciba-Geigy 18809
• Oxazolo(4,5-b)pyridine, phosphorothioic acid deriv.
• S-(6-chloro-oxazolo[4,5-b]pyridin-2(3H)-on-3-ylmethyl) O,O-dimethyl phosphorothioate
• Azamethiphos Solution
• Azamethiphos Standard
• Alfracron
• S-[(6-chloro-2-oxo-1,3-oxazolo[4,5-b]pyridin-3(2H)-yl)methyl] O,O-dimethyl phosphorothioate
• S-[(6-chloro-2-oxooxazolo[4,5-b]pyridin-3(2H)-yl)methyl] O,O-dimethyl phosphorothioate
• S-6-chloro-2,3-dihydro-2-oxo-1,3-oxazolo[4,5-b]pyridin-3-ylmethyl O,O-dimethyl phosphorothioate
• Salmosan
• snip
• S-[(6-Chloro-2-oxooxazolo[4,5-b]pyridin-3(2H)-yl)methyl] O,O-dimethyl thiophosphate
• Azamethiphos [BAN]
• CGA 18809
• OMS No 1825
• Azamethiophos
• C9H10ClN2O5PS
• 6-Chloro-3-dimethoxyphosphinoylthiomethyl-1,3-oxazolo(4,5-b)pyridin-2(3H)-one
• S-6-Chloro-2,3-dihydro-2-oxo-1,3-oxazolo(4,5-b)pyridin-3-ylmethyl O,O-dimethyl phosphorothioate
• S-((6-Chloro-2-oxooxazolo(4,5-b)pyridin-3(2H)-yl)methyl) O,O-dimethylphosphorothioate
• Azamethiphos (BAN)
• S-[(6-Chloro-2-oxooxazolo[4,5-b]pyridin-3(2H
• azamethiphos;Alfacron

• MDL： MFCD00867611
• Inchi： 1S/C9H10ClN2O5PS/c1-15-18(14,16-2)19-5-12-8-7(17-9(12)13)3-6(10)4-11-8/h3-4H,5H2,1-2H3
• InChI Key： VNKBTWQZTQIWDV-UHFFFAOYSA-N
• SMILES： ClC1C=NC2=C(C=1)OC(N2CSP(=O)(OC)OC)=O
• BRN： 1086470

Computed Properties

• Exact Mass: 323.97400
• Monoisotopic Mass: 323.973656
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 103

Experimental Properties

• Color/Form: Colorless crystals
• Density: 1.5660
• Melting Point: 87-89°C
• Boiling Point: 428.8°C at 760 mmHg
• Flash Point: 213.1 °C
• Refractive Index: 1.588
• PSA: 118.67000
• LogP: 2.73450
• Solubility: Uncertain.

Azamethiphos Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：UN 1593 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： S26-S36/37-S24/25-S23
• RTECS：TE8070000
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R22; R36
• Safety Term：S26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazolopyridines

Additional information on Azamethiphos

Azamethiphos (CAS No. 35575-96-3): A Comprehensive Overview of Its Properties and Applications

Azamethiphos (CAS No. 35575-96-3) is a widely recognized compound in the field of pest control and agricultural science. Known for its efficacy as an insecticide, this organophosphate derivative has been extensively studied for its unique chemical properties and practical applications. The growing demand for sustainable pest management solutions has brought renewed attention to Azamethiphos, making it a subject of interest for researchers, farmers, and environmentalists alike.

The chemical structure of Azamethiphos (C₉H₁₀ClN₂O₅PS) features a phosphorothioate group, which contributes to its mode of action as a cholinesterase inhibitor. This mechanism disrupts the nervous system of target pests, providing effective control against a variety of insects. Recent studies have explored the compound's selectivity and environmental persistence, addressing common queries such as "How does Azamethiphos degrade in soil?" and "What are the alternatives to Azamethiphos for organic farming?" – topics frequently searched in modern agricultural forums.

In contemporary applications, Azamethiphos is particularly valued in aquaculture and livestock protection, where it helps control ectoparasites without compromising animal welfare. Its water-soluble formulation has sparked discussions about "Azamethiphos resistance management" and "eco-friendly pest control methods," reflecting the industry's shift toward sustainable practices. Regulatory agencies worldwide continue to evaluate its safety profile, with particular attention to application rates and environmental impact.

The synthesis of Azamethiphos involves multi-step organic reactions, with the final product typically appearing as a white crystalline solid. Analytical methods for detecting Azamethiphos residues have become increasingly sophisticated, employing techniques like HPLC-MS/MS to meet stringent food safety standards. These advancements respond to consumer concerns about "pesticide residues in food" and "maximum residue limits for Azamethiphos," which rank among the top search queries related to food safety.

From a commercial perspective, the global market for Azamethiphos-based products has evolved significantly, with formulations now including adjuvants to enhance performance while reducing environmental load. Industry reports frequently address "Azamethiphos price trends" and "supply chain challenges," reflecting the business community's interest in this sector. The development of microencapsulated versions has further extended the compound's utility while addressing volatility concerns.

Ongoing research into Azamethiphos focuses on improving its target specificity and reducing non-target effects. Recent publications examine its compatibility with integrated pest management (IPM) systems, a hot topic in sustainable agriculture. Field studies comparing "Azamethiphos efficacy vs newer insecticides" provide valuable data for decision-makers balancing efficacy with environmental considerations.

The storage and handling of Azamethiphos require proper technical knowledge, with material safety data sheets providing essential guidance. Professional training programs now emphasize "safe application techniques for Azamethiphos," responding to workplace safety concerns in the agricultural sector. These educational initiatives align with global trends toward responsible chemical use and operator protection.

Looking ahead, the future of Azamethiphos appears closely tied to innovations in formulation technology and application methods. Emerging research areas include synergistic combinations with biological control agents and development of precision delivery systems. As regulatory landscapes evolve and consumer preferences shift toward sustainable solutions, Azamethiphos continues to adapt, maintaining its relevance in modern pest management strategies.